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molecular formula C12H16O2 B1417837 3-(3-Methylbutoxy)benzaldehyde CAS No. 77422-25-4

3-(3-Methylbutoxy)benzaldehyde

Cat. No. B1417837
CAS RN: 77422-25-4
M. Wt: 192.25 g/mol
InChI Key: BTNXPSPSJDQCEA-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US09315495B2

Procedure details

The compound was synthesized as in Example 24.1, using 3-hydroxybenzaldehyde (200 mg, 1.64 mmol) in place of 4-hydroxybenzaldehyde and 1-iodo-3-methylbutane (649 mg, 1.97 mmol) in place of 1-chloro-3,3-dimethylbutane (no sodium iodide was used) to give 3-(isopentyloxy)benzaldehyde (292 mg, quant. crude) as a dark yellow oil that was used without further purification or characterization.
Name
3-hydroxybenzaldehyde
Quantity
200 mg
Type
reactant
Reaction Step One
Name
1-iodo-3-methylbutane
Quantity
649 mg
Type
reactant
Reaction Step Two
Name
sodium iodide
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Name
3-(isopentyloxy)benzaldehyde

Identifiers

REACTION_CXSMILES
[OH:1][C:2]1[CH:3]=[C:4]([CH:7]=[CH:8][CH:9]=1)[CH:5]=[O:6].I[CH2:11][CH2:12][CH:13]([CH3:15])[CH3:14].[I-].[Na+]>>[CH2:11]([O:1][C:2]1[CH:3]=[C:4]([CH:7]=[CH:8][CH:9]=1)[CH:5]=[O:6])[CH2:12][CH:13]([CH3:15])[CH3:14] |f:2.3|

Inputs

Step One
Name
3-hydroxybenzaldehyde
Quantity
200 mg
Type
reactant
Smiles
OC=1C=C(C=O)C=CC1
Step Two
Name
1-iodo-3-methylbutane
Quantity
649 mg
Type
reactant
Smiles
ICCC(C)C
Step Three
Name
sodium iodide
Quantity
0 (± 1) mol
Type
reactant
Smiles
[I-].[Na+]

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CUSTOM
Type
CUSTOM
Details
The compound was synthesized as in Example 24.1

Outcomes

Product
Name
3-(isopentyloxy)benzaldehyde
Type
product
Smiles
C(CC(C)C)OC=1C=C(C=O)C=CC1
Measurements
Type Value Analysis
AMOUNT: MASS 292 mg
YIELD: CALCULATEDPERCENTYIELD 92.6%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.